CID 5081552
CID 5081552
Brand Name:
Vulcanchem
CAS No.:
502467-23-4
VCID:
VC0016127
InChI:
InChI=1S/C40H31ClN4O5/c41-33-19-31-37(20-36(33)47)50-39-30(38(31)28-12-2-3-13-29(28)40(48)49)15-16-35(46)32(39)21-44-34-14-4-1-9-25(34)22-45(23-26-10-5-7-17-42-26)24-27-11-6-8-18-43-27/h1-20,44,46H,21-24H2,(H,48,49)
SMILES:
C1=CC=C(C(=C1)CN(CC2=CC=CC=N2)CC3=CC=CC=N3)NCC4=C(C=CC5=C4OC6=CC(=O)C(=CC6=C5C7=CC=CC=C7C(=O)O)Cl)O
Molecular Formula:
C40H31ClN4O5
Molecular Weight:
683.1 g/mol
CID 5081552
CAS No.: 502467-23-4
Reference Standards
VCID: VC0016127
Molecular Formula: C40H31ClN4O5
Molecular Weight: 683.1 g/mol
| CAS No. | 502467-23-4 |
|---|---|
| Product Name | CID 5081552 |
| Molecular Formula | C40H31ClN4O5 |
| Molecular Weight | 683.1 g/mol |
| IUPAC Name | 2-[5-[[2-[[bis(pyridin-2-ylmethyl)amino]methyl]anilino]methyl]-2-chloro-6-hydroxy-3-oxoxanthen-9-yl]benzoic acid |
| Standard InChI | InChI=1S/C40H31ClN4O5/c41-33-19-31-37(20-36(33)47)50-39-30(38(31)28-12-2-3-13-29(28)40(48)49)15-16-35(46)32(39)21-44-34-14-4-1-9-25(34)22-45(23-26-10-5-7-17-42-26)24-27-11-6-8-18-43-27/h1-20,44,46H,21-24H2,(H,48,49) |
| Standard InChIKey | UHNQTFFTOHVMJY-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)CN(CC2=CC=CC=N2)CC3=CC=CC=N3)NCC4=C(C=CC5=C4OC6=CC(=O)C(=CC6=C5C7=CC=CC=C7C(=O)O)Cl)O |
| Canonical SMILES | C1=CC=C(C(=C1)CN(CC2=CC=CC=N2)CC3=CC=CC=N3)NCC4=C(C=CC5=C4OC6=CC(=O)C(=CC6=C5C7=CC=CC=C7C(=O)O)Cl)O |
| Synonyms | 9-(o-Carboxyphenyl)-2-chloro-5-[2-{bis(2-pyridylmethyl)aminomethyl}-N-methylaniline]-6-hydroxy-3-xanthanone; 5’-[[[2-[[bis(2-pyridinylmethyl)amino]methyl]phenyl]amino]methyl]-2’-chloro-3’,6’-dihydroxy-spiro[isobenzofuran-1(3H),9’-[9H]xanthen]-3-one; |
| PubChem Compound | 5081552 |
| Last Modified | Nov 11 2021 |
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